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Compound of Interest

Compound Name:
N-(2-furylmethyl)piperidine-4-

carboxamide

CAS No.: 429633-39-6

Cat. No.: B1333961

Get Quote

Compound: N-(2-furylmethyl)piperidine-4-carboxamide CAS: 429633-39-6 Molecular

Formula: C₁₁H₁₆N₂O₂ Molecular Weight: 208.26 Da[1]

Executive Summary
N-(2-furylmethyl)piperidine-4-carboxamide represents a fragment-like chemical scaffold

characterized by a piperidine core substituted at the C4 position with a furan-containing

carboxamide moiety. While the scaffold exhibits favorable physicochemical properties for oral

bioavailability (low molecular weight, moderate polarity), the presence of the furan ring

introduces a critical metabolic structural alert.

This guide details the predicted Absorption, Distribution, Metabolism, and Excretion (ADME)

properties of the compound.[2] The analysis highlights the high probability of bioactivation-

mediated toxicity via cytochrome P450 (CYP) oxidation of the furan ring and proposes a

rigorous experimental validation roadmap to de-risk this liability during lead optimization.
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The compound’s structure suggests a profile consistent with "Lead-Like" space, favorable for

membrane permeability but dependent on pH due to the basic piperidine nitrogen.

Calculated Properties
Property Predicted Value Rationale & Implications

Lipophilicity (LogP) 0.8 – 1.4

The molecule is moderately

polar. The hydrophilic

secondary amine and amide

bond offset the lipophilic furan

ring, suggesting good aqueous

solubility.

Distribution Coeff. (LogD₇.₄) -1.5 to -0.5

Critical: At physiological pH

(7.4), the piperidine nitrogen

(pKa ~10.5) is protonated

(>99.9% cationic). This

drastically reduces lipophilicity

compared to the neutral LogP.

Topological Polar Surface Area

(TPSA)
~54 Å²

Derived from Amide (29) +

Amine (12) + Furan O (13).

Well below the 140 Å²

threshold, indicating excellent

potential for passive

absorption.

Aqueous Solubility High (>1 mg/mL)

The protonated piperidine

motif ensures high solubility in

gastric and intestinal fluids,

classifying it likely as BCS

Class 1 or 3 (High Solubility).

Absorption Predictions
Intestinal Absorption: High. Despite the positive charge at pH 7.4, the small molecular size

(MW 208) and moderate TPSA allow for paracellular transport or carrier-mediated uptake

(e.g., OCT transporters).
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Blood-Brain Barrier (BBB) Penetration: Moderate to Low. While the size is favorable, the

cationic charge and P-glycoprotein (P-gp) efflux potential associated with secondary amines

may limit CNS exposure unless optimized.

Metabolic Stability & Toxicology (The "M" & "T")
This is the most critical section for this compound. The furan ring is a well-documented

structural alert in medicinal chemistry, often flagged by Brenk filters and PAINS (Pan-Assay

Interference Compounds) screens.

The Furan Metabolic Liability
The furan moiety is susceptible to bioactivation by CYP450 isoforms (primarily CYP2E1 and

CYP3A4). This oxidation does not typically lead to stable clearance but rather to the formation

of a reactive cis-2-butene-1,4-dial intermediate.

Mechanism of Bioactivation:

Epoxidation: CYP450 attacks the furan double bond, forming an unstable epoxide.

Ring Opening: The epoxide collapses to form the reactive unsaturated dicarbonyl (cis-2-

butene-1,4-dial).

Covalent Binding: This electrophile reacts rapidly with cellular nucleophiles (glutathione,

protein thiols, DNA), leading to potential hepatotoxicity or genotoxicity.

Visualization: Furan Bioactivation Pathway
The following diagram illustrates the mechanistic pathway from the parent compound to the

toxic adduct.
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Figure 1: Predicted bioactivation pathway of the furan moiety. The formation of cis-2-butene-

1,4-dial represents a significant toxicological risk.

Secondary Metabolic Routes
Piperidine Oxidation: The piperidine ring is subject to oxidation (hydroxylation) or N-

oxidation, though these are generally detoxification pathways.

Amide Hydrolysis: Amidases may cleave the molecule into piperidine-4-carboxylic acid and

2-furylmethylamine, both of which are readily excreted or further metabolized.

Distribution & Excretion[2]
Plasma Protein Binding (PPB): Predicted to be Low (<80%). Basic, polar fragments typically

exhibit low affinity for albumin. This implies a high fraction unbound (

), maximizing pharmacological potency but also clearance rates.

Volume of Distribution (Vd): Likely High (>1 L/kg). The basic amine facilitates tissue

sequestration via lysosomal trapping (pH partitioning).

Excretion:

Renal: The polar, cationic nature of the parent compound suggests significant renal

elimination of the unchanged drug via organic cation transporters (OCTs).

Clearance: Predicted to be Moderate-High, driven by a combination of renal filtration and

hepatic extraction (metabolism).

Experimental Validation Roadmap
To transition from prediction to empirical data, the following assay cascade is recommended.

Protocol: Reactive Metabolite Trapping Assay
Objective: Confirm if the furan ring generates reactive electrophiles.
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Incubation: Incubate test compound (10 µM) with human liver microsomes (HLM) and

NADPH (1 mM) in phosphate buffer (pH 7.4) for 60 minutes.

Trapping Agent: Add Glutathione (GSH) or Potassium Cyanide (KCN) at 5 mM to trap soft or

hard electrophiles, respectively.

Analysis: Quench with acetonitrile and analyze via LC-MS/MS.

Endpoint: Search for Neutral Loss of 129 Da (GSH adduct) or mass shifts corresponding to

furan ring opening (+32 Da + GSH).

Protocol: Metabolic Stability & Intrinsic Clearance
Objective: Determine

and half-life (

).

System: Pooled Human Liver Microsomes (0.5 mg/mL protein).

Timepoints: 0, 5, 15, 30, 45, 60 min.

Control: Include Verapamil (high clearance) and Warfarin (low clearance).

Calculation: Plot ln(% remaining) vs. time. Slope

determines

.

Proposed Screening Workflow
The following decision tree outlines the logic for progressing this compound.
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Figure 2: Strategic ADME screening cascade prioritizing the identification of reactive

metabolites.

Structural Optimization Strategies
If the furan ring proves toxic, "Scaffold Hopping" is the primary remediation strategy.
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Replacement 1 (Oxazole/Isoxazole): Maintains aromaticity and geometry but significantly

improves metabolic stability.

Replacement 2 (Thiophene): Similar sterics to furan but generally less reactive (though S-

oxidation is possible).

Replacement 3 (Pyridine): High stability, increases polarity, reduces lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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